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Compound of Interest

Compound Name: Topoisomerase I inhibitor 8

Cat. No.: B12393946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of Topoisomerase I inhibitor 8 (CAS No. 210346-40-0), a potent, hexacyclic

analog of camptothecin with significant cytotoxic effects on tumor cells.[1][2][3] Adherence to

these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Topoisomerase I inhibitor 8 is

essential for its proper handling and use in experimental settings.

Property Value

CAS Number 210346-40-0[1][3]

Molecular Formula C24H21FN2O4[1][3]

Molecular Weight 420.43 g/mol [1][3]

Appearance Light yellow to brown solid[1][2]

Melting Point 265°C[4]

Solubility
Soluble in DMSO at 50 mg/mL (118.93 mM)[1]

[3]
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Mechanism of Action
Topoisomerase I inhibitor 8 exerts its cytotoxic effects by targeting topoisomerase I, a

nuclear enzyme critical for DNA replication and transcription.[5][6] The inhibitor stabilizes the

covalent complex between topoisomerase I and DNA, which leads to the accumulation of

single-strand DNA breaks.[5][6][7] This disruption of DNA integrity ultimately triggers

programmed cell death (apoptosis) in rapidly dividing cells, such as cancer cells.[5]
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Mechanism of action of Topoisomerase I Inhibitor 8.

Stock Solution Preparation
Materials:
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Topoisomerase I inhibitor 8 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Protocol:

Pre-weighing: Accurately weigh the desired amount of Topoisomerase I inhibitor 8 powder

in a sterile microcentrifuge tube.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the

tube. For ease of use, refer to the table below for common stock solution concentrations. It is

highly recommended to use newly opened DMSO, as its hygroscopic nature can affect the

solubility of the compound.[1]

Dissolution: Vortex the mixture for 1-2 minutes. If the compound is not fully dissolved,

sonicate the solution in an ultrasonic bath until it becomes clear.[3]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in sterile polypropylene tubes.[1][2]

Storage: Store the aliquots at the recommended temperatures.

Stock Solution Concentration Table:
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Desired Concentration Mass of Inhibitor Volume of DMSO

1 mM 1 mg 2.3785 mL

5 mg 11.8926 mL

10 mg 23.7852 mL

5 mM 1 mg 0.4757 mL

5 mg 2.3785 mL

10 mg 4.7570 mL

10 mM 1 mg 0.2379 mL

5 mg 1.1893 mL

10 mg 2.3785 mL

Storage and Stability
Proper storage is critical to maintain the activity of the Topoisomerase I inhibitor 8 stock

solution.

Storage Condition Duration Notes

Solid Powder 4°C

Keep in a tightly sealed

container, away from moisture.

[1][3]

In DMSO -80°C Up to 6 months[1][2]

-20°C Up to 1 month[1][2]

Note: Always bring the stock solution to room temperature before opening to minimize water

condensation. Avoid repeated freeze-thaw cycles.[1]

Safety and Handling Precautions
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Topoisomerase I inhibitor 8 is a potent cytotoxic agent and should be handled with care in a

laboratory setting.

Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields.[4]

Hand Protection: Chemical-resistant gloves.[4]

Body Protection: Impervious clothing, such as a lab coat.[4]

Respiratory Protection: Use in a well-ventilated area or with a suitable respirator.[4]

Handling Procedures:

Avoid inhalation of dust or aerosol.[4]

Prevent contact with skin and eyes.[4]

Ensure adequate ventilation and have an accessible safety shower and eye wash station.[4]

In Case of Exposure:

Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention.[4]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention.[4]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink afterwards plenty of

water. Get medical attention.[4]

Incompatible Materials:

Strong acids and alkalis.[4]

Strong oxidizing and reducing agents.[4]
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Workflow for stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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